Cas no 1233513-16-0 (2-chloro-5-(hydrazinylmethyl)pyridine hydrochloride)
2-chloro-5-(hydrazinylmethyl)pyridine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-chloro-5-(hydrazinylmethyl)-, hydrochloride (1:1)
- 2-chloro-5-(hydrazinylmethyl)pyridine hydrochloride
- 1-((6-Chloropyridin-3-yl)methyl)hydrazine hydrochloride
- F84402
- CS-0529787
- 2-Chloro-5-(hydrazinylmethyl)pyridinehydrochloride
- 1233513-16-0
- (6-chloropyridin-3-yl)methylhydrazine;hydrochloride
- Pyridine,2-chloro-5-(hydrazinylmethyl)-, hydrochloride
-
- Inchi: 1S/C6H8ClN3.ClH/c7-6-2-1-5(3-9-6)4-10-8;/h1-3,10H,4,8H2;1H
- InChI Key: CCPAOUYPYAAOID-UHFFFAOYSA-N
- SMILES: C(C1=CN=C(Cl)C=C1)NN.Cl
Computed Properties
- Exact Mass: 193.0173527g/mol
- Monoisotopic Mass: 193.0173527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 99
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.9Ų
2-chloro-5-(hydrazinylmethyl)pyridine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1600451-100mg |
2-Chloro-5-(hydrazinylmethyl)pyridine hydrochloride |
1233513-16-0 | 98% | 100mg |
¥396.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1600451-250mg |
2-Chloro-5-(hydrazinylmethyl)pyridine hydrochloride |
1233513-16-0 | 98% | 250mg |
¥722.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1600451-1g |
2-Chloro-5-(hydrazinylmethyl)pyridine hydrochloride |
1233513-16-0 | 98% | 1g |
¥2163.00 | 2024-08-09 | |
| Aaron | AR000L4J-100mg |
Pyridine, 2-chloro-5-(hydrazinylmethyl)-, hydrochloride (1:1) |
1233513-16-0 | 98% | 100mg |
$43.00 | 2025-02-13 | |
| Aaron | AR000L4J-250mg |
Pyridine, 2-chloro-5-(hydrazinylmethyl)-, hydrochloride (1:1) |
1233513-16-0 | 98% | 250mg |
$74.00 | 2025-02-13 | |
| Aaron | AR000L4J-1g |
Pyridine, 2-chloro-5-(hydrazinylmethyl)-, hydrochloride (1:1) |
1233513-16-0 | 98% | 1g |
$207.00 | 2025-02-13 | |
| 1PlusChem | 1P000KW7-100mg |
Pyridine, 2-chloro-5-(hydrazinylmethyl)-, hydrochloride (1:1) |
1233513-16-0 | 98% | 100mg |
$103.00 | 2023-12-25 | |
| 1PlusChem | 1P000KW7-250mg |
Pyridine, 2-chloro-5-(hydrazinylmethyl)-, hydrochloride (1:1) |
1233513-16-0 | 98% | 250mg |
$148.00 | 2023-12-25 | |
| A2B Chem LLC | AA26279-100mg |
Pyridine, 2-chloro-5-(hydrazinylmethyl)-, hydrochloride (1:1) |
1233513-16-0 | 98% | 100mg |
$65.00 | 2024-04-20 | |
| A2B Chem LLC | AA26279-250mg |
Pyridine, 2-chloro-5-(hydrazinylmethyl)-, hydrochloride (1:1) |
1233513-16-0 | 98% | 250mg |
$103.00 | 2024-04-20 |
2-chloro-5-(hydrazinylmethyl)pyridine hydrochloride Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-chloro-5-(hydrazinylmethyl)pyridine hydrochloride
Introduction to 2-chloro-5-(hydrazinylmethyl)pyridine hydrochloride (CAS No: 1233513-16-0)
2-chloro-5-(hydrazinylmethyl)pyridine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1233513-16-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyridine derivative features a chloro substituent at the 2-position and a hydrazinylmethyl group at the 5-position, making it a versatile intermediate in the synthesis of various bioactive molecules. The hydrochloride salt form enhances its solubility in aqueous systems, facilitating its application in both in vitro and in vivo studies.
The structural attributes of 2-chloro-5-(hydrazinylmethyl)pyridine hydrochloride contribute to its reactivity and potential utility in drug discovery. The chloro group serves as a common handle for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. Meanwhile, the hydrazinylmethyl moiety can participate in condensation reactions with carbonyl compounds, forming hydrazones, which are prevalent in many pharmacologically active agents. These characteristics make it a valuable building block for medicinal chemists seeking to develop novel therapeutic entities.
Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in addressing various therapeutic challenges. For instance, modifications of the pyridine core have been extensively explored in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The compound 2-chloro-5-(hydrazinylmethyl)pyridine hydrochloride (CAS No 1233513-16-0) has garnered attention due to its potential role in these contexts. Studies have demonstrated its utility as a precursor in synthesizing molecules that interact with biological targets such as enzymes and receptors.
In particular, research has focused on leveraging the reactivity of the hydrazinylmethyl group to develop inhibitors of enzymes involved in metabolic pathways relevant to diseases like diabetes and cancer. The chloro substituent further enhances this potential by allowing for selective functionalization, thereby enabling the creation of highly specific inhibitors. Such compounds are critical for understanding disease mechanisms and developing targeted therapies.
The hydrochloride salt form of 2-chloro-5-(hydrazinylmethyl)pyridine hydrochloride offers additional advantages in pharmaceutical applications. Its enhanced solubility compared to the free base form improves bioavailability and facilitates formulation into diverse drug delivery systems. This is particularly important for oral and injectable medications, where solubility is a key determinant of efficacy.
Moreover, computational modeling and high-throughput screening have identified 2-chloro-5-(hydrazinylmethyl)pyridine hydrochloride (CAS No 1233513-16-0) as a promising scaffold for further derivatization. By incorporating structural motifs known to enhance binding affinity or metabolic stability, researchers can generate libraries of compounds for screening against various disease-related targets. This approach aligns with contemporary trends in drug discovery that emphasize rapid and efficient identification of lead compounds.
The compound's versatility also extends to its role as an intermediate in synthesizing more complex molecules. For example, it can be used to construct heterocyclic frameworks that mimic natural products or bioactive peptides. Such scaffolds often exhibit desirable pharmacological properties, making them attractive candidates for further development.
Recent publications have begun to explore the pharmacokinetic properties of derivatives derived from 2-chloro-5-(hydrazinylmethyl)pyridine hydrochloride (CAS No 1233513-16-0). These studies aim to optimize absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for translating preclinical findings into clinical success. By understanding how structural modifications influence these properties, researchers can design molecules that are not only potent but also suitable for therapeutic use.
Another area of interest is the potential application of this compound in combination therapies. Given the rise of polypharmacology—where multiple targets are addressed simultaneously—compounds like 2-chloro-5-(hydrazinylmethyl)pyridine hydrochloride (CAS No 1233513-16-0) could serve as platforms for developing combination drugs that offer synergistic effects.
In summary, 2-chloro-5-(hydrazinylmethyl)pyridine hydrochloride (CAS No 1233513-16-0) represents a significant asset in pharmaceutical research due to its structural versatility and functional reactivity. Its role as an intermediate in synthesizing bioactive molecules continues to be explored across various therapeutic areas. As drug discovery methodologies evolve towards greater efficiency and precision, compounds like this one are poised to play an increasingly important role in developing next-generation therapeutics.
1233513-16-0 (2-chloro-5-(hydrazinylmethyl)pyridine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)